Cas no 41029-36-1 ([1,2,4]Triazino[2,3-a]benzimidazole(9CI))

[1,2,4]Triazino[2,3-a]benzimidazole(9CI) structure
41029-36-1 structure
Product Name:[1,2,4]Triazino[2,3-a]benzimidazole(9CI)
CAS No:41029-36-1
MF:C9H6N4
MW:170.170740604401
CID:327327
PubChem ID:57358082
Update Time:2025-04-19

[1,2,4]Triazino[2,3-a]benzimidazole(9CI) Chemical and Physical Properties

Names and Identifiers

    • [1,2,4]Triazino[2,3-a]benzimidazole(9CI)
    • [1,2,4]triazino[2,3-a]benzimidazole
    • DTXSID10724003
    • 1,2,4-triazino[2,3-a]benzimidazole
    • Benzo[4,5]imidazo[1,2-b][1,2,4]triazine
    • 41029-36-1
    • Inchi: 1S/C9H6N4/c1-2-4-8-7(3-1)12-9-10-5-6-11-13(8)9/h1-6H
    • InChI Key: SUEMHBFXYJZJBL-UHFFFAOYSA-N
    • SMILES: N12C(N=CC=N1)=NC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 170.059246208g/mol
  • Monoisotopic Mass: 170.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.1Ų
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